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Compound of Interest
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Cat. No.: B1680615 Get Quote

Initial investigations into the biological targets and signaling pathways of a compound

designated RI-61 have revealed a significant discrepancy in its reported identity and a notable

absence of published scientific data. While marketed as a peptide with potential therapeutic

applications in headache and migraine, a thorough review of scientific literature and databases

fails to provide the necessary evidence to construct a detailed technical guide on its

mechanism of action.

Commercial suppliers identify RI-61 as a peptide with the amino acid sequence Pro-His-Pro-

Phe-His-Leu-Phe-Val-Phe. It is assigned the CAS number 95034-26-7 and is purported to

alleviate headache symptoms through the modulation of neurotransmitter activity. However, this

claim is not substantiated by any publicly available peer-reviewed research. One vendor has

also inaccurately associated RI-61 with sumatriptan succinate, a well-established serotonin 5-

HT1B/1D receptor agonist used in migraine treatment. The molecular formula

(C60H77N13O10) and molecular weight (1140.33 g/mol ) attributed to the RI-61 peptide are

inconsistent with those of sumatriptan succinate, indicating a clear misidentification.

A comprehensive search for the peptide sequence "Pro-His-Pro-Phe-His-Leu-Phe-Val-Phe" in

scientific databases has not yielded any studies detailing its biological targets, binding affinities,

or the specific signaling pathways it may influence. The vague assertion that it "modulates the

action of neurotransmitters" lacks the scientific rigor required for a technical whitepaper aimed

at researchers and drug development professionals. Without primary literature, it is impossible

to provide the quantitative data, detailed experimental protocols, and signaling pathway

diagrams mandated by the user's request.
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Due to the lack of verifiable scientific information, a detailed technical guide on the core

biological targets and pathways of RI-61 cannot be produced at this time. The scientific

community awaits published research to elucidate the specific molecular interactions and

downstream effects of the peptide currently marketed as RI-61. Until such data becomes

available, its biological function remains speculative.

To cite this document: BenchChem. [Unraveling RI-61: A Peptide with Ambiguous Biological
Function]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680615#ri-61-biological-targets-and-pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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